2-({[1,3-dimethyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinyliden]methyl}amino)benzenecarbonitrile

• IUPAC Name: 2-[(4-hydroxy-1,3-dimethyl-2,6-dioxopyrimidin-5-yl)methylideneamino]benzonitrile
• InChI: InChI=1S/C14H12N4O3/c1-17-12(19)10(13(20)18(2)14(17)21)8-16-11-6-4-3-5-9(11)7-15/h3-6,8,19H,1-2H3
• InChI Key: VHCOBPYOLKYCAO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=O)N(C1=O)C)C=NC2=CC=CC=C2C#N)O
• Molecular Formula: C14H12N4O3
• DSSTOX Substance ID: DTXSID901121872
• Molecular Weight: 284.27 g/mol
• CAS RN: 338394-16-4

Description

2-({[1,3-dimethyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinyliden]methyl}amino)benzenecarbonitrile is a useful research compound. Its molecular formula is C14H12N4O3 and its molecular weight is 284.275. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry Applications

This compound is involved in the synthesis of diverse heterocyclic systems, which are crucial for pharmaceuticals, agrochemicals, and materials science. For example, it serves as a precursor in the preparation of fused pyrimidinones and pyridine derivatives, which are essential for developing novel drugs and agrochemicals. The versatility of this compound in synthesizing various heterocycles demonstrates its significant role in exploring new therapeutic agents and functional materials (Toplak et al., 1999); (Katoh et al., 1984).

Medicinal Chemistry Applications

This chemical framework is instrumental in the development of compounds with potential biological activities. Its derivatives have been explored for their antiviral, antimicrobial, and antitumor properties, making it a valuable scaffold in drug discovery. For instance, derivatives of this compound have been synthesized for evaluation against various cancer cell lines and infectious agents, showcasing its potential as a lead compound in developing new therapeutic agents (Shamroukh et al., 2007); (Fikry et al., 2015).

Materials Science Applications

In materials science, this compound and its derivatives have been explored for their potential in creating novel materials with desirable properties, such as fluorescence. The ability to synthesize derivatives with specific photophysical properties enables the development of materials suitable for applications in optoelectronics, sensors, and as fluorescent markers, which is crucial for advancing technology in various fields (Rangnekar & Rajadhyaksha, 1986).